Cas no 2172477-56-2 (2-5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172477-56-2
• MF: C₁₃H₂₄N₄
• MW: 236.356462478638
• CID: 6588777
• PubChem ID: 165599936
• Update Time: 2025-07-02

2-5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2172477-56-2
• EN300-1598194
• 2-[5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

• Inchi： 1S/C13H24N4/c1-10(2)6-8-17-13(9-11-3-4-11)12(5-7-14)15-16-17/h10-11H,3-9,14H2,1-2H3
• InChI Key： HUOBAPLVNQJNLP-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C(=C(CCN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 236.20009678g/mol
• Monoisotopic Mass: 236.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172477-56-2)

The compound 2-5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by its CAS number 2172477-56-2, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in therapeutic research and drug development. The presence of a triazole ring and a bulky alkyl substituent at the 4-position of the triazole moiety introduces unique pharmacophoric features that are of great interest to researchers exploring novel pharmacological targets.

Structurally, the compound combines a cyclopropylmethyl group with a 3-methylbutyl side chain, both of which contribute to its steric and electronic properties. The triazolylethanamine core suggests a potential role in modulating biological pathways involving enzyme inhibition or receptor interaction. Such structural motifs are frequently explored in the design of small-molecule inhibitors and modulators, making this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in interest toward heterocyclic compounds, particularly those containing triazole scaffolds. Triazoles are known for their versatility in drug design due to their ability to engage with various biological targets while maintaining chemical stability. The specific substitution pattern in 2-5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine enhances its potential as a lead compound for medicinal chemistry campaigns. Researchers have leveraged computational modeling and high-throughput screening techniques to evaluate its binding affinity to potential drug targets.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The triazolylethanamine moiety is reminiscent of structures found in approved drugs, suggesting that derivatives of this compound may exhibit favorable pharmacokinetic and pharmacodynamic properties. Furthermore, the incorporation of bulky groups like cyclopropylmethyl and 3-methylbutyl can improve solubility and metabolic stability, critical factors in drug development.

Current research indicates that compounds with similar structural features have shown promise in preclinical studies targeting inflammatory diseases and neurodegenerative disorders. The triazole ring itself is known to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in inflammatory pathways. By modulating these enzymes, derivatives of 2-5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine could offer therapeutic benefits comparable to existing treatments while potentially addressing limitations such as side effects or resistance.

The synthesis of this compound involves multi-step organic reactions that highlight the synthetic prowess required to construct complex molecular architectures. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and stereoselective transformations, have been employed to achieve high yields and purity. These synthetic strategies not only underscore the compound's accessibility but also demonstrate the broader capabilities of modern medicinal chemistry.

Evaluation of the compound's biological activity has revealed intriguing results in preliminary assays. The triazolylethanamine core exhibits interactions with proteins involved in cell signaling and metabolic pathways. For instance, studies suggest that analogs of this structure may inhibit enzymes implicated in cancer progression or cardiovascular diseases. Such findings underscore the importance of structural diversity in drug discovery and highlight the need for systematic exploration of related compounds.

The potential applications of 2-5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine extend beyond traditional therapeutic areas. Researchers are exploring its utility in agrochemicals and material science, where triazole derivatives are known for their antimicrobial and antifungal properties. This versatility underscores the broad applicability of heterocyclic chemistry in addressing diverse industrial challenges.

In conclusion, 2-5-(cyclopropylmethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172477-56-2) represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further medicinal chemistry investigations. As research progresses, derivatives of this compound may emerge as novel therapeutic agents with significant clinical implications.